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Compound of Interest

Compound Name: 2,6-Dimethyl-5-heptenal

Cat. No.: B093204

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethyl-5-heptenal, commonly known in the fragrance industry as Melonal®, is a potent
synthetic aldehyde prized for its distinctive fresh and fruity aroma profile.[1][2][3] Its scent is
predominantly characterized by notes of melon, watermelon, cucumber, and a green, ozonic
freshness.[4][5] This unique olfactory profile makes it a valuable ingredient in a wide array of
fragrance applications, from fine perfumery to functional products such as air fresheners,
soaps, and detergents.[6] Chemically, it is a branched-chain unsaturated aldehyde, which
contributes to its reactivity and characteristic scent. This document provides detailed
application notes, experimental protocols, and technical data for the effective use of 2,6-
Dimethyl-5-heptenal in fragrance formulations.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2,6-Dimethyl-5-heptenal is
essential for its proper handling, storage, and application in fragrance formulations.
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Property Value Reference

Chemical Name 2,6-Dimethyl-5-heptenal [2]

Synonyms Melonal, Melon aldehyde [6]

CAS Number 106-72-9 [2]

Molecular Formula CoH160 [7]

Molecular Weight 140.22 g/mol [6]

Appearance Colorless to pale yellow liquid [6][8]

] Green, melon, cucumber,

Odor Profile ] [4115119]
watermelon, ozonic, fresh

Boiling Point 116-124 °C at 100 mmHg [5]
Approximately 62 °C (143.6

Flash Point PP Y (
OF)

B Soluble in ethanol and paraffin

Solubility o ) [51[7]
oil; insoluble in water.

Purity (typical) 85 - 100% (GC) [6]

Olfactory Profile and Application in Fragrance

Formulation

2,6-Dimethyl-5-heptenal is a top to middle note in perfumery that imparts a powerful and

diffusive fresh, green, and watery melon character.[4][9] It is highly valued for its ability to

create a natural-smelling marine and fruity-melon accord.[4]

General Recommendations for Use

Due to its potency, 2,6-Dimethyl-5-heptenal is typically used at low concentrations, often in a
diluted form (e.g., 1% or 10% in a solvent like ethanol or dipropylene glycol).[10] It blends well
with other green, fruity, and floral notes.

Application Levels in Different Fragrance Types
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The concentration of 2,6-Dimethyl-5-heptenal can vary significantly depending on the desired

outcome and the product application. The following table provides typical usage levels based

on available data.

Product Type

Typical
Concentration (%
of fragrance
concentrate)

Observations

Reference

Fine Fragrance (Eau
de Toilette/Parfum)

0.01% - 0.5%

Used to add a fresh,
watery, and fruity top
note. Examples
include 0.02% in
Frederic Malle's
Carnal Flower and
0.25% in DKNY's Be
Delicious Fresh

Blossom.

[11]

Soaps and Shower
Gels

0.05% - 1.0%

Provides a fresh and
clean scent,
enhancing fruity and

green accords.

[10]

Detergents (Powder
and Liquid)

0.02% - 0.5%

Lends a fresh melon
note, particularly
suitable for laundry

detergents.

[4112]

Air Fresheners

0.1% - 2.0%

Effective in creating
natural-smelling
marine and fruity-
melon notes for room

fragrancing.

[4]

Flavor Formulations

0.5-10 ppm (as

consumed)

In flavors, it is used to
impart watermelon,
cucumber, and

tropical fruit notes.

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://www.benchchem.com/product/b093204?utm_src=pdf-body
https://fraterworks.com/products/melonal
https://www.perfumersworld.com/view.php?pro_id=4FG00289
http://www.thegoodscentscompany.com/data/rw1019892.html
https://patentimages.storage.googleapis.com/8e/09/68/42aa2769c04b01/US20220411716A1.pdf
http://www.thegoodscentscompany.com/data/rw1019892.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

Protocol for Synthesis of 2,6-Dimethyl-5-heptenal via
Darzens Reaction

This protocol describes a common laboratory-scale synthesis of 2,6-Dimethyl-5-heptenal from
6-methyl-5-hepten-2-one.

Materials:

e 6-methyl-5-hepten-2-one

o Ethyl chloroacetate

e Sodium methoxide

e Methanol

e Sodium hydroxide

e Hydrochloric acid

o Copper powder

o Methyl tert-butyl ether (MTBE)
o Standard laboratory glassware and distillation apparatus
Procedure:

e Glycidic Ester Formation: To a stirred slurry of 6-methyl-5-hepten-2-one and ethyl
chloroacetate at -10 to -15 °C, slowly add sodium methoxide over 2 hours. Maintain the
temperature and stir for an additional 2 hours.

o Saponification: Slowly add a solution of sodium hydroxide in methanol to the reaction
mixture. Heat the resulting solution at 50 °C for 3 hours.

o Work-up: Remove methanol by distillation. Pour the reaction mass into water with stirring.
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» Extraction: Extract the aqueous layer twice with MTBE and discard the organic layers.

 Acidification and Decarboxylation: Acidify the aqueous layer to a pH of 5-6 with concentrated
hydrochloric acid, which will be accompanied by the evolution of carbon dioxide.

» Final Extraction: Extract the aqueous layer three times with MTBE. Combine the organic
layers and wash with water.

 Purification: Remove the MTBE by distillation at reduced pressure. Add a small amount of
copper powder to the concentrated extract.

Distillation: Purify the final product by vacuum distillation to yield 2,6-Dimethyl-5-heptenal.

Safety Precautions: This synthesis involves flammable solvents and corrosive reagents. It
should be performed in a well-ventilated fume hood with appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat.

Protocol for Incorporation of 2,6-Dimethyl-5-heptenal
into a Fragrance Base

This protocol provides a general method for evaluating and incorporating 2,6-Dimethyl-5-
heptenal into a simple fragrance accord.

Materials:
» 2,6-Dimethyl-5-heptenal (as a 10% solution in ethanol)

o Fragrance raw materials for a simple floral-fruity accord (e.g., Linalool, Hedione®,
Galaxolide®)

o Ethanol (perfumer's grade)
o Glass beakers and pipettes
 Digital scale

e Smelling strips
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Procedure:

Prepare a Simple Base: Create a simple floral-fruity base by mixing Linalool (40 parts),
Hedione® (40 parts), and Galaxolide® (20 parts).

Create a Series of Dilutions: Prepare a series of test solutions by adding the 10% solution of
2,6-Dimethyl-5-heptenal to the base at different concentrations (e.g., 0.1%, 0.5%, 1.0%,
and 2.0% of the total fragrance concentrate).

Evaluation: Dip smelling strips into each test solution and the control base. Evaluate the odor
profile at different time intervals (top note, middle note, and dry-down) to observe the effect
of 2,6-Dimethyl-5-heptenal on the overall fragrance.

Optimization: Based on the evaluation, select the optimal concentration of 2,6-Dimethyl-5-
heptenal that achieves the desired fresh melon character without overpowering the other
notes.

Final Formulation: Prepare the final fragrance concentrate with the optimized level of 2,6-
Dimethyl-5-heptenal.

Protocol for GC-MS Analysis of a Fragrance Containing
2,6-Dimethyl-5-heptenal

This protocol outlines a standard method for the qualitative and quantitative analysis of a

fragrance oil containing 2,6-Dimethyl-5-heptenal using Gas Chromatography-Mass
Spectrometry (GC-MS).

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a flame ionization detector (FID) and a mass selective
detector (MSD).

Column: HP-5MS (30 m x 0.25 mm, 0.25 um film thickness) or equivalent.
Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Injector: Split mode (e.g., 10:1 ratio) at 250 °C.
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e Oven Program: Initial temperature of 40 °C for 5 min, ramp at 25 °C/min to 300 °C, hold for
0.5 min.

e MSD: Electron ionization (El) mode, scanning from m/z 50-550.

Procedure:

Sample Preparation: Dilute the fragrance oil in a suitable solvent (e.g., ethanol or diethyl
ether) to an appropriate concentration for GC-MS analysis.

Injection: Inject a small volume (e.g., 1 yL) of the prepared sample into the GC.

Data Acquisition: Run the GC-MS analysis using the specified conditions.

Data Analysis:

o lIdentify the peak corresponding to 2,6-Dimethyl-5-heptenal by comparing its retention
time and mass spectrum with a known standard.

o Quantify the amount of 2,6-Dimethyl-5-heptenal in the sample by comparing its peak
area with a calibration curve prepared from standards of known concentrations.

Visualizations

Workflow for Darzens Synthesis of 2,6-Dimethyl-5-
heptenal
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Caption: Workflow for the synthesis of 2,6-Dimethyl-5-heptenal.

Logical Workflow for Creating a Melon-Themed
Fragrance
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Caption: Logical workflow for developing a melon-themed fragrance.

Safety and Regulatory Information

2,6-Dimethyl-5-heptenal has been assessed for safety by the Research Institute for Fragrance
Materials (RIFM) and can be used safely in consumer products under typical use levels.[2] It is
important to handle the concentrated material with appropriate personal protective equipment,
as it can be a skin and eye irritant. As an aldehyde, it is moderately reactive and should be
stored in a cool, dark, and airtight container away from strong oxidizing agents. For detailed
safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion
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2,6-Dimethyl-5-heptenal is a versatile and impactful fragrance ingredient that provides a
characteristic fresh, green, and melon aroma. Its effective use requires an understanding of its
chemical properties, olfactory profile, and appropriate application levels. The protocols and
data presented in this document provide a comprehensive guide for researchers and perfumers
to successfully incorporate this valuable aldehyde into a variety of fragrance formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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